Cas no 89909-50-2 (1H-Pyrrole-2-carboxylic acid, 4-formyl-5-methyl-, phenylmethyl ester)

• Product Name: 1H-Pyrrole-2-carboxylic acid, 4-formyl-5-methyl-, phenylmethyl ester
• CAS No: 89909-50-2
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 585441
• PubChem ID: 71326852
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxylic acid, 4-formyl-5-methyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 4-formyl-5-methyl-, phenylmethyl ester
• benzyl 4-formyl-5-methyl-1H-pyrrole-2-carboxylate
• 89909-50-2
• DTXSID60755983

• Inchi： 1S/C14H13NO3/c1-10-12(8-16)7-13(15-10)14(17)18-9-11-5-3-2-4-6-11/h2-8,15H,9H2,1H3
• InChI Key： PDMKGAROQSFMPD-UHFFFAOYSA-N
• SMILES： O(C(C1=CC(C=O)=C(C)N1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 243.08954328g/mol
• Monoisotopic Mass: 243.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.2Ų